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Compound of Interest

Compound Name: C.l. Direct Red 243

Cat. No.: B1583298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Direct Red 243
in two common solvents: water and ethanol. This information is critical for a variety of research
and development applications, including formulation development, toxicological studies, and in
vitro/in vivo experimental design.

Introduction to C.l. Direct Red 243

C.l. Direct Red 243, also known by its Colour Index number 29315, is a complex azo dye. Its
chemical structure and properties, such as solubility, are key determinants of its behavior in
biological and chemical systems. Understanding its solubility is a fundamental prerequisite for
its application in research and drug development.

Quantitative Solubility Data

The solubility of C.I. Direct Red 243 has been determined in water, with qualitative information
available for its solubility in ethanol. This data is summarized in the table below.
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Quantitative Qualitative o
Solvent . o Citation
Solubility Description
Water 30 g/L Soluble [1112]1[3]
Ethanol Data not available Slightly Soluble [1]
Acetone Data not available Insoluble [2][3]

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of C.I. Direct Red
243 was not found in the reviewed literature, a standard and widely accepted method for
determining the solubility of dyes and other chemical compounds is the shake-flask method.
The following is a generalized, yet detailed, protocol that can be adapted for the precise
determination of C.l. Direct Red 243 solubility.

Objective: To determine the equilibrium solubility of C.I. Direct Red 243 in a given solvent (e.g.,
water, ethanol) at a specified temperature.

Materials:

C.l. Direct Red 243 powder

e Solvent of interest (e.g., deionized water, absolute ethanol)
e Analytical balance

e Volumetric flasks

e Glass vials or flasks with airtight screw caps

o Shaking incubator or orbital shaker with temperature control
o Centrifuge

o Syringe filters (e.g., 0.45 um pore size)

o UV-Vis spectrophotometer
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e Cuvettes
Procedure:
o Preparation of a Saturated Solution:

o Add an excess amount of C.I. Direct Red 243 powder to a series of glass vials or flasks.
The excess is crucial to ensure that the solution reaches saturation.

o Add a known volume of the solvent to each vial.
o Securely cap the vials to prevent solvent evaporation.
» Equilibration:
o Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C).

o Agitate the samples at a constant speed for a predetermined period (typically 24-72 hours)
to ensure that equilibrium is reached. The time required for equilibration should be
determined empirically by taking measurements at different time points until the
concentration of the solute in the solution remains constant.

e Phase Separation:

o After equilibration, remove the vials from the shaker and allow them to stand undisturbed
to let the excess solid settle.

o To further separate the undissolved solid, centrifuge the samples at a high speed.
o Sample Collection and Dilution:
o Carefully withdraw an aliquot of the clear supernatant using a syringe.
o Filter the aliquot through a syringe filter to remove any remaining suspended patrticles.

o Accurately dilute the filtered solution with the same solvent to a concentration that falls
within the linear range of the analytical method (e.g., UV-Vis spectrophotometry).
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e Quantification:

o

Prepare a series of standard solutions of C.I. Direct Red 243 with known concentrations.

Measure the absorbance of the standard solutions and the diluted sample solution using a
UV-Vis spectrophotometer at the wavelength of maximum absorbance (Amax) for C.I.
Direct Red 243.

Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

Determine the concentration of the diluted sample from the calibration curve.

o Calculation of Solubility:

o

Calculate the original concentration of the saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o The resulting value is the solubility of C.l. Direct Red 243 in the chosen solvent at the

specified temperature.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the solubility of a

chemical compound such as C.I. Direct Red 243.
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Caption: A generalized workflow for the experimental determination of dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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